• Relenopride Hydrochloride
    • Cat. No.:
    • B610438
    • CAS No.:
    • 1221416-42-7
    • Molecular Formula:
    • C24H31Cl2FN4O4
    • Molecular Weight:
    • 529.4 g/mol
    Description
    Relenopride, also known as YKP-10811, is a 5-HT agonist potentially for the treatment of chronic constipation.
  • Ziprasidone mesylate
    • Cat. No.:
    • B1218695
    • CAS No.:
    • 185021-64-1
    • Molecular Formula:
    • C22H31ClN4O7S2
    • Molecular Weight:
    • 563.1 g/mol
    Description
    Ziprasidone mesylate trihydrate is the methanesulfonate trihydrate salt of ziprasidone. It is a hydrate and a methanesulfonate salt. It contains a ziprasidone.
    Ziprasidone Mesylate is the mesylate salt form o...
  • (Rac)-WAY-161503
    • Cat. No.:
    • B1228924
    • CAS No.:
    • Molecular Formula:
    • C11H11Cl2N3O
    • Molecular Weight:
    • 272.13 g/mol
    Description
    8,9-dichloro-1,2,3,4,4a,6-hexahydropyrazino[1,2-a]quinoxalin-5-one is an amino acid amide.
  • Vabicaserin Hydrochloride
    • Cat. No.:
    • B1663106
    • CAS No.:
    • 620948-34-7
    • Molecular Formula:
    • C15H21ClN2
    • Molecular Weight:
    • 264.79 g/mol
    Description
    VABICASERIN HYDROCHLORIDE is a small molecule drug with a maximum clinical trial phase of II.
  • Clozapine
    • Cat. No.:
    • B1669256
    • CAS No.:
    • 5786-21-0
    • Molecular Formula:
    • C18H19ClN4
    • Molecular Weight:
    • 326.8 g/mol
    Description
    Clozapine is an Atypical Antipsychotic.
    Clozapine was the first atypical antipsychotic approved for treatment of schizophrenia. Because it is associated with severe and potentially fatal side effects (agranulocytosis), its use is restricted to refractory schizophrenia, and monitoring during therapy is required. Clozapine therapy is associated with serum aminotransferase elevations and in rare instances has been linked to clinically apparent acute liver injury.
    Clozapine is a synthetic dibenzo-diazepine derivative, atypical antipsychotic Clozapine blocks several neurotransmitter receptors in the brain (dopamine type 4, serotonin type 2, norepinephrine, acetylcholine, and histamine receptors). Unlike traditional antipsychotic agents, it weakly blocks dopamine type 2 receptors. It relieves schizophrenic symptoms (hallucinations, delusions, dementia). (NCI04)
    CLOZAPINE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1989 and has 3 approved and 6 investigational indications. This drug has a black box warning from the FDA.
    A tricylic dibenzodiazepine, classified as an atypical antipsychotic agent. It binds several types of central nervous system receptors, and displays a unique pharmacological profile. Clozapine is a serotonin antagonist, with strong binding to 5-HT 2A/2C receptor subtype. It also displays strong affinity to several dopaminergic receptors, but shows only weak antagonism at the dopamine D2 receptor, a receptor commonly thought to modulate neuroleptic activity. Agranulocytosis is a major adverse effect associated with administration of this agent."> Clozapine is a benzodiazepine that is 5H-dibenzo[b,e][1,4]diazepine substituted by a chloro group at position 8 and a 4-methylpiperazin-1-yl group at position 11. It is a second generation antipsychotic used in ...
  • Org 12962
    • Cat. No.:
    • B1677466
    • CAS No.:
    • 132834-56-1
    • Molecular Formula:
    • C10H11ClF3N3
    • Molecular Weight:
    • 265.66 g/mol
    Description
    Org-12962 is a 5-HT 2C receptor agonist potentially for the treatment of depression.
  • Roluperidone
    • Cat. No.:
    • B1679516
    • CAS No.:
    • 359625-79-9
    • Molecular Formula:
    • C22H23FN2O2
    • Molecular Weight:
    • 366.4 g/mol
    Description
    Roluperidone has been used in trials studying the treatment of Schizophrenia.
    ROLUPERIDONE is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 2 investigationa...
  • SCH-23390 maleate
    • Cat. No.:
    • B1681531
    • CAS No.:
    • 87134-87-0
    • Molecular Formula:
    • C21H22ClNO5
    • Molecular Weight:
    • 403.9 g/mol
    Description
    SCH-23390 hydrochloride is a potent dopamine receptor antagonist (Ki values are 0.2 nM and 0.3 nM at D1 and D5 receptor sub-types, respectively). SCH-23390 hydrochloride is also an agonist at 5-HT1C and 5-HT2C r...
  • JPC0323
    • Cat. No.:
    • B10860677
    • CAS No.:
    • 5972-45-2
    • Molecular Formula:
    • C22H43NO4
    • Molecular Weight:
    • 385.6 g/mol
    Description
    JPC0323 is a useful research compound. Its molecular formula is C22H43NO4 and its molecular weight is 385.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality JPC0323 suitable for many research...
  • CYB210010
    • Cat. No.:
    • B15614101
    • CAS No.:
    • Molecular Formula:
    • C11H15ClF3NO2S
    • Molecular Weight:
    • 317.76 g/mol
    Description
    CYB210010 is a useful research compound. Its molecular formula is C11H15ClF3NO2S and its molecular weight is 317.76 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CYB210010 suitable for man...
© Copyright 2025 BenchChem. All Rights Reserved.